Cas no 1807238-65-8 (Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate)

• Product Name: Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate
• CAS No: 1807238-65-8
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4946984
• Update Time: 2025-05-27

Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-17-11(16)10-7(2)4-8(6-15)5-9(10)18-12(13)14/h4-5,12H,3H2,1-2H3
• InChI Key： XOZFVZLZVYLQGN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(C)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate

Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate (CAS No. 1807238-65-8): A Comprehensive Overview

Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate (CAS No. 1807238-65-8) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, difluoromethoxy moiety, and a methyl substituent, which collectively contribute to its potential biological activities and applications.

The cyano group in Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate is a key functional group that imparts significant chemical reactivity and stability to the molecule. The presence of this group can influence the compound's electronic properties, making it a valuable building block in the synthesis of more complex molecules. Recent studies have shown that compounds containing cyano groups exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The difluoromethoxy moiety is another critical component of Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, such as lipophilicity and metabolic stability. This moiety can enhance the compound's ability to cross biological membranes, thereby improving its bioavailability and pharmacokinetic profile. Research has demonstrated that difluoromethoxy-substituted compounds often exhibit enhanced potency and selectivity in various biological assays.

The methyl substituent at the 6-position of the benzene ring further contributes to the overall structure and properties of Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate. Methyl groups are common in organic molecules and can influence the compound's conformational flexibility and interactions with biological targets. In many cases, the presence of a methyl group can improve the solubility and stability of the molecule, making it more suitable for pharmaceutical applications.

In terms of synthesis, Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 4-cyano-2-difluoromethoxy-6-methylbenzoic acid with ethanol in the presence of an acid catalyst. This method yields high purity and yield, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes for this compound, which is an important consideration in modern pharmaceutical research.

The potential applications of Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate are diverse and promising. In medicinal chemistry, this compound has been investigated for its potential as a lead molecule in drug discovery programs. Its unique combination of functional groups makes it an attractive candidate for optimizing pharmacological properties such as potency, selectivity, and safety. Preclinical studies have shown that derivatives of this compound exhibit promising activity against various disease targets, including cancer cells and inflammatory mediators.

In addition to its medicinal applications, Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate has potential uses in other areas of chemical research. For example, it can serve as an intermediate in the synthesis of more complex organic molecules with specific functionalities. The compound's structural features make it a valuable tool for exploring new chemical reactions and developing novel synthetic methods.

Recent research has also focused on understanding the mechanisms by which Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate exerts its biological effects. Studies using advanced techniques such as X-ray crystallography and computational modeling have provided insights into how this compound interacts with target proteins at the molecular level. These findings have important implications for rational drug design and optimization.

In conclusion, Ethyl 4-cyano-2-difluoromethoxy-6-methylbenzoate (CAS No. 1807238-65-8) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery programs and other applications where precise control over molecular properties is essential. Ongoing research continues to uncover new insights into its properties and applications, further highlighting its importance in modern scientific endeavors.